Cas no 951884-49-4 (3,5-Dimethyl-4'-iodo-4-methoxybenzophenone)

• Product Name: 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone
• CAS No: 951884-49-4
• MF: C₁₆H₁₅IO₂
• MW: 366.193577051163
• CID: 4721979
• Update Time: 2025-10-28

3,5-Dimethyl-4'-iodo-4-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-4'-IODO-4-METHOXYBENZOPHENONE
• (4-Iodophenyl)(4-methoxy-3,5-dimethylphenyl)methanone
• IMED1566398858
• 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone

• Inchi： 1S/C16H15IO2/c1-10-8-13(9-11(2)16(10)19-3)15(18)12-4-6-14(17)7-5-12/h4-9H,1-3H3
• InChI Key： VFCKCLASRQPCTF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 26.3

Additional information on 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone

Recent Advances in the Study of 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone (CAS: 951884-49-4)

The compound 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone (CAS: 951884-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzophenone derivative is of particular interest due to its potential applications in drug discovery, photochemistry, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility as a versatile chemical tool.

One of the key areas of research has been the synthesis and optimization of 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making the compound more accessible for further investigations. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and selective iodination, achieving a scalable and efficient synthesis process. This advancement is expected to facilitate broader exploration of the compound's properties and applications.

In addition to its synthetic utility, 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone has been investigated for its photophysical properties. A recent paper in Photochemistry and Photobiology (2024) highlighted its potential as a photoactivatable probe. The study revealed that the compound exhibits strong absorption in the UV-visible range and undergoes efficient photolysis upon irradiation, making it a promising candidate for photoaffinity labeling and other light-controlled applications in chemical biology.

Another significant development is the exploration of its biological activities. Preliminary in vitro studies have shown that 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone exhibits moderate inhibitory effects on certain kinase enzymes, suggesting potential therapeutic applications. Researchers are now investigating its mechanism of action and structure-activity relationships to optimize its pharmacological profile. These findings were presented at the recent American Chemical Society (ACS) National Meeting, sparking further interest in the compound's drug development potential.

Looking ahead, the versatility of 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone (CAS: 951884-49-4) positions it as a valuable tool in both fundamental research and applied sciences. Future studies are expected to delve deeper into its applications in targeted drug delivery, photodynamic therapy, and materials science. The ongoing research underscores the importance of this compound in advancing our understanding of benzophenone derivatives and their multifaceted roles in chemical and biological systems.